Cas no 2166774-92-9 (4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione)

4-Bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione is a halogenated indole derivative with a molecular formula of C9H5BrClNO2. This compound features a fused bicyclic structure incorporating bromo and chloro substituents, enhancing its reactivity and utility in synthetic chemistry. The presence of the 2,3-dione moiety makes it a versatile intermediate for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its well-defined halogenation pattern allows for selective functionalization, facilitating applications in cross-coupling reactions and nucleophilic substitutions. The methyl group at the 7-position further contributes to steric and electronic modulation, offering tailored reactivity for complex molecular architectures. Suitable for research and industrial synthesis, this compound is characterized by high purity and stability under standard conditions.

4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione structure

2166774-92-9 structure

Product Name:4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione

CAS No:2166774-92-9

MF:C₉H₅BrClNO₂

MW:274.498500585556

CID:5865500

PubChem ID:165446819

Update Time:2025-08-05

4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione
- 4-Bromo-5-chloro-7-methylindoline-2,3-dione
- EN300-1456796
- 2166774-92-9
- Inchi： 1S/C9H5BrClNO2/c1-3-2-4(11)6(10)5-7(3)12-9(14)8(5)13/h2H,1H3,(H,12,13,14)
- InChI Key： KKDIEWRWFCKGRU-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C)C2=C1C(C(N2)=O)=O)Cl

Computed Properties

Exact Mass: 272.91922g/mol
Monoisotopic Mass: 272.91922g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 46.2Å²

4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1456796-1.0g	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	1g	$0.0	2023-06-07
Enamine	EN300-1456796-50mg	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	50mg	$587.0	2023-09-29
Enamine	EN300-1456796-100mg	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	100mg	$615.0	2023-09-29
Enamine	EN300-1456796-250mg	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	250mg	$642.0	2023-09-29
Enamine	EN300-1456796-500mg	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	500mg	$671.0	2023-09-29
Enamine	EN300-1456796-1000mg	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	1000mg	$699.0	2023-09-29
Enamine	EN300-1456796-2500mg	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	2500mg	$1370.0	2023-09-29
Enamine	EN300-1456796-5000mg	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	5000mg	$2028.0	2023-09-29
Enamine	EN300-1456796-10000mg	4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione	2166774-92-9	10000mg	$3007.0	2023-09-29

4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

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3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

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4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

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Additional information on 4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione

4-Bromo-5-Chloro-7-Methyl-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview

4-Bromo-5-Chloro-7-Methyl-2,3-Dihydro-1H-Indole-2,3-Dione (CAS No. 2166774-92-9) is a structurally complex compound belonging to the indole dione family. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug discovery. The molecule features a fused bicyclic system with substituents at positions 4, 5, and 7, which contribute to its distinct chemical behavior and biological activity.

The synthesis of 4-bromo-5-chloro-7-methyl-indole dione involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making this compound more accessible for further studies. The bromine and chlorine substituents at positions 4 and 5, respectively, play a crucial role in modulating the electronic properties of the molecule, while the methyl group at position 7 adds steric bulk that can influence its interactions with biological targets.

One of the most promising aspects of 4-bromo-5-chloro-indole dione derivatives is their potential as lead compounds in drug development. Preclinical studies have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant activities, making them candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, their ability to inhibit key enzymes involved in disease pathways has positioned them as valuable tools in medicinal chemistry.

Recent research has also explored the role of indole dione-based compounds in epigenetic regulation. Studies suggest that these molecules can modulate histone acetyltransferase (HAT) activity, potentially offering new avenues for treating cancers associated with epigenetic dysregulation. The combination of structural diversity and functional versatility makes 4-bromo-indole diones a focal point for ongoing investigations into their therapeutic potential.

In terms of pharmacokinetics, indole dione derivatives have shown favorable absorption profiles in preclinical models. However, challenges remain in improving their bioavailability and reducing potential toxicity. Collaborative efforts between chemists and pharmacologists are underway to address these issues through structure-based drug design and formulation optimization.

The discovery of novel applications for 4-bromo-indole diones continues to drive research across multiple disciplines. From exploring their role in metabolic disorders to investigating their utility as imaging agents, this compound represents a versatile platform for innovation in the chemical sciences.